Cas no 115514-31-3 (methyl 5-methyl-3-oxocyclopentene-1-carboxylate)

• Product Name: methyl 5-methyl-3-oxocyclopentene-1-carboxylate
• CAS No: 115514-31-3
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 2613638
• PubChem ID: 14147112
• Update Time: 2025-04-21

methyl 5-methyl-3-oxocyclopentene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methyl-3-oxocyclopentene-1-carboxylate
• 115514-31-3
• Methyl 5-methyl-3-oxocyclopent-1-ene-1-carboxylate
• DTXSID80556590

• Inchi： 1S/C8H10O3/c1-5-3-6(9)4-7(5)8(10)11-2/h4-5H,3H2,1-2H3
• InChI Key： VPNAWTZKIRESFT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)OC)C(C)C1

Computed Properties

• Exact Mass: 154.062994177Da
• Monoisotopic Mass: 154.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų